BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Ethyl 2-furanpropionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-furanpropionate

Cat. No.: B158936

This document provides immediate, essential guidance for the safe handling and disposal of
Ethyl 2-furanpropionate in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to minimize risks and ensure safe
operational conduct.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl 2-furanpropionate is presented below for
easy reference.

Property Value Source
Molecular Formula C9H1203 [1]
Molecular Weight 168.19 g/mol [1112]

Yellow liquid with a fruity,
Appearance _ _ [1]
pineapple-like aroma

Boiling Point 92 - 93 °C (1,024 hPa) [3]

Density 0.912 g/cm3 (25 °C) [3]

Flash Point 12 °C/53.6 °F [4]
Highly flammable liquid and

Hazards [1][3][5]
vapor
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Personal Protective Equipment (PPE)

To ensure personal safety when handling Ethyl 2-furanpropionate, the following personal

protective equipment is mandatory.[6]

Protection Type

Equipment Specification

Purpose & Notes

Tightly fitting safety goggles

Must conform to NIOSH (US)

Eye / Face with side-shields or a full-face or EN 166 (EU) standards to
shield. protect against splashes.[6]
Chemical-resistant gloves Handle with gloves at all times.
) (e.g., Nitrile, Neoprene) and a [3][6] Impervious clothing
Skin / Body

flame-retardant, antistatic lab

coat.

should be worn to prevent skin

contact.[6]

Respiratory

NIOSH/MSHA or EN 149

approved respirator.

Required when handling large
quantities or if ventilation is
inadequate. A full-face
respirator may be necessary if

exposure limits are exceeded.

[6]

Operational Plan: Step-by-Step Handling Protocol

Safe handling requires a controlled environment and methodical procedures. Always work

within a certified chemical fume hood to ensure adequate ventilation.[6]

e Preparation:

[¢]

furanpropionate.[6]

[¢]

o

o

Designate a specific area within a chemical fume hood for handling Ethyl 2-

Ensure all necessary PPE is readily available and in good condition.
Keep away from open flames, hot surfaces, and sources of ignition.[3][4][5]

Ground and bond the container and receiving equipment to prevent static discharge.[4][5]
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o Use only non-sparking tools and explosion-proof equipment.[3][4][5]

e Handling:

[e]

Keep the container tightly closed when not in use.[3][4][5]
o Avoid breathing vapors or aerosols.[3]
o Wear the appropriate PPE as specified in the table above.[3][5]

o In case of skin contact, immediately remove all contaminated clothing and rinse the skin
with water/shower.[3][5]

o In case of eye contact, rinse out with plenty of water.[3]
o If inhaled, move to fresh air.[3]

o If swallowed, make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.[3]

e Storage:

[¢]

Store in a well-ventilated, cool, and dry place.[3][5]

[e]

Keep the container tightly closed.[3][4][5]

[e]

Store away from heat, sparks, open flames, and hot surfaces.[3][4][5]

o

Incompatible materials include strong oxidizing agents.[4][5]

Disposal Plan

Proper containment and disposal are crucial to prevent environmental contamination and
further exposure.

o Waste Collection:

o Collect waste from residues in their original containers. Do not mix with other waste.[3]
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o Handle uncleaned containers as you would the product itself.[3]

o Spill Response:

o In case of a spill, evacuate the area and ensure adequate ventilation.[3]

o

Wear all required PPE, including respiratory protection.[6]

[¢]

Cover drains to prevent the product from entering them.[3]

[e]

Collect, bind, and pump off spills. Observe possible material restrictions.[3]

[e]

Use inert absorbent material like sand, silica gel, or universal binder to soak up the spill.[4]

o

Place the absorbed material into suitable, closed containers for disposal.[4][5]

e Final Disposal:
o Dispose of the contents and container at an approved waste disposal plant.[3][5]
o All disposal activities must be in accordance with national and local regulations.[3]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of Ethyl 2-furanpropionate.
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Caption: Workflow for the safe handling and disposal of Ethyl 2-furanpropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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